ethyl 2-(2-imino-5,7-dimethylbenzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: ethyl 2-(2-imino-5,7-dimethyl-1,3-benzothiazol-3-yl)acetate
• InChI: InChI=1S/C13H16N2O2S/c1-4-17-11(16)7-15-10-6-8(2)5-9(3)12(10)18-13(15)14/h5-6,14H,4,7H2,1-3H3
• InChI Key: RIGAKHRKJGBBAI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C2=CC(=CC(=C2SC1=N)C)C
• Molecular Formula: C13H16N2O2S
• Molecular Weight: 264.35 g/mol

Description

Ethyl 2-(2-imino-5,7-dimethylbenzo[d]thiazol-3(2H)-yl)acetate, also known as EIDMA, is a synthetic compound that has gained significant attention in the scientific research community due to its potential applications in various fields. EIDMA is a heterocyclic compound that contains a thiazole ring, which makes it an important target for the synthesis of new compounds with potential biological activities.

Scientific Research Applications

• Synthesis and Chemical Properties :

  • Nassiri and Milani (2020) described the synthesis of novel compounds, including ethyl 2-(2-(1H-indol-3-yl)benzo[d]thiazol-3(2H)-yl)-2-cyanoacetate or acetate, from benzothiazole derivatives. They highlighted good yields and confirmed the structures using various spectroscopic techniques (Nassiri & Milani, 2020).

• Biological Activity and Potential Applications :

  • Mabkhot et al. (2019) synthesized a thiazolidinone derivative, ethyl 2-((Z)-5-((dimethylamino)methylene)-4-oxo-3-phenylthiazolidin-2-ylidene)acetate, and discussed its moderate cytotoxic activity, indicating potential for anticancer applications (Mabkhot et al., 2019).

• Molecular Docking and Inhibition Studies :

  • Babar et al. (2017) conducted molecular docking and glucosidase inhibition studies on novel ethyl 2-[aryl(thiazol-2-yl)amino]acetates. They found that most compounds showed high inhibition towards enzymes, suggesting potential for diabetes treatment (Babar et al., 2017).

• Photo-stability and Degradation Pathways :

  • Hanamori et al. (1992) examined the photo-stability of ethyl 2-[4,5-bis(4-methoxyphenyl)thiazole-2-yl]pyrrol-1-ylacetate in acetonitrile-containing solutions. Their study provides insights into the degradation pathways of similar compounds under light exposure (Hanamori et al., 1992).